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Compound of Interest

Compound Name:
5-Fluoro-1-benzofuran-3-

carboxylic acid

CAS No.: 147373-09-9

Cat. No.: B2507078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, fluorinated organic

molecules hold a position of prominence. The strategic introduction of fluorine atoms can

profoundly influence a molecule's pharmacokinetic and physicochemical properties, including

metabolic stability, lipophilicity, and binding affinity. Among these, 5-Fluoro-1-benzofuran-3-
carboxylic acid stands as a significant scaffold, appearing in various research contexts.

Accurate and comprehensive analytical data is paramount for its effective utilization.

This guide provides a comparative analysis of spectroscopic techniques for the characterization

of 5-Fluoro-1-benzofuran-3-carboxylic acid, with a focus on Nuclear Magnetic Resonance

(NMR) spectroscopy. Due to the current unavailability of publicly accessible, experimentally

verified ¹H and ¹³C NMR spectra for this specific compound, this guide will leverage data from

closely related analogs and established principles of NMR spectroscopy to provide a robust

framework for researchers.

The Challenge in Sourcing Spectral Data
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A comprehensive search of publicly available scientific literature and chemical databases,

including searches based on the compound's CAS number (147373-09-9), did not yield

experimentally-derived ¹H and ¹³C NMR spectra for 5-Fluoro-1-benzofuran-3-carboxylic acid.

This highlights a common challenge in research where novel or niche compounds may lack a

complete, publicly documented analytical profile. While commercial vendors list the compound,

they do not provide the requisite spectral data for in-depth analysis.

Predicted ¹H and ¹³C NMR Spectral Data: An
Inferential Approach
In the absence of experimental data, we can predict the expected NMR spectral features of 5-
Fluoro-1-benzofuran-3-carboxylic acid based on the known effects of its constituent

functional groups and the benzofuran scaffold.

Molecular Structure and Numbering:

To facilitate the discussion of predicted spectral data, the standard numbering for the

benzofuran ring system is used.

Caption: Molecular structure of 5-Fluoro-1-benzofuran-3-carboxylic acid with IUPAC

numbering.

Predicted ¹H NMR Spectral Data:
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Proton
Predicted
Chemical Shift
(ppm)

Predicted
Multiplicity

Predicted
Coupling
Constants (Hz)

Rationale

H2 8.3 - 8.5 s -

The proton at the

C2 position of

the benzofuran

ring is typically a

singlet and is

deshielded by

the adjacent

oxygen and the

aromatic system.

H4 7.6 - 7.8 dd
JH4-H6 ≈ 2-3 Hz,

JH4-F ≈ 4-5 Hz

This proton is

ortho to the

fluorine atom and

will exhibit a

doublet of

doublets splitting

due to coupling

with H6 (meta)

and the fluorine

atom.

H6 7.2 - 7.4 ddd

JH6-H7 ≈ 8-9 Hz,

JH6-F ≈ 8-9 Hz,

JH6-H4 ≈ 2-3 Hz

This proton will

be a doublet of

doublets of

doublets due to

coupling with H7

(ortho), the

fluorine atom

(ortho), and H4

(para).

H7 7.5 - 7.7 d JH7-H6 ≈ 8-9 Hz This proton is

expected to be a

doublet due to

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2507078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


coupling with the

adjacent H6.

COOH > 12 br s -

The carboxylic

acid proton is

highly deshielded

and often

appears as a

broad singlet due

to hydrogen

bonding and

chemical

exchange.

Predicted ¹³C NMR Spectral Data:
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Carbon
Predicted Chemical
Shift (ppm)

Predicted C-F
Coupling (JCF in
Hz)

Rationale

C2 ~145 -
Aromatic carbon

adjacent to oxygen.

C3 ~115 -
Carbon bearing the

carboxylic acid group.

C3a ~125 Small
Quaternary carbon at

the ring junction.

C4 ~112 d, J ≈ 25 Hz

Carbon ortho to the

fluorine, will show a

large one-bond C-F

coupling.

C5 ~160 d, ¹JCF ≈ 245 Hz

Carbon directly

attached to fluorine,

exhibiting a very large

one-bond C-F

coupling.

C6 ~115 d, J ≈ 25 Hz
Carbon ortho to the

fluorine.

C7 ~123 Small Aromatic carbon.

C7a ~150 Small

Quaternary carbon at

the ring junction,

adjacent to oxygen.

COOH ~165 -
Carboxylic acid

carbon.

Experimental Protocol for NMR Data Acquisition: A
Best-Practice Approach
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For researchers synthesizing or working with 5-Fluoro-1-benzofuran-3-carboxylic acid, the

following protocol outlines the recommended steps for acquiring high-quality NMR data.

Workflow for NMR Sample Preparation and Data Acquisition:
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Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

Spectral Analysis

Dissolve ~5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d6)

Transfer solution to a 5 mm NMR tube

Acquire ¹H NMR spectrum.
(Typical parameters: 16-32 scans, 2s relaxation delay)

Acquire ¹³C NMR spectrum.
(Typical parameters: 1024-4096 scans, 2s relaxation delay)

Perform DEPT-135 experiment for carbon multiplicity determination

Acquire 2D COSY spectrum to establish H-H correlations

Acquire 2D HSQC spectrum to correlate protons to directly attached carbons

Acquire 2D HMBC spectrum to identify long-range H-C correlations

Fourier Transform all spectra

Phase correct spectra

Apply baseline correction

Integrate ¹H NMR signals

Peak pick all spectra

Assign signals based on chemical shifts, multiplicities, coupling constants, and 2D correlations

Compare with predicted spectra and data from analogous compounds

Click to download full resolution via product page
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Caption: Recommended workflow for NMR analysis of 5-Fluoro-1-benzofuran-3-carboxylic
acid.

Causality in Experimental Choices:

Solvent Selection (DMSO-d₆): Dimethyl sulfoxide-d₆ is a common choice for carboxylic acids

due to its ability to solubilize polar compounds and the acidic proton, which is often

observable in this solvent.

Spectrometer Frequency (e.g., 400 MHz): A higher field strength provides better signal

dispersion and resolution, which is crucial for unambiguously assigning signals in a

substituted aromatic system.

2D NMR Experiments (COSY, HSQC, HMBC): These experiments are essential for definitive

structural elucidation.

COSY (Correlation Spectroscopy) reveals proton-proton coupling networks, helping to

identify adjacent protons.

HSQC (Heteronuclear Single Quantum Coherence) correlates each proton to its directly

attached carbon, providing a powerful tool for assigning carbon signals.

HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and

carbons that are two or three bonds away, which is invaluable for piecing together the

molecular skeleton and assigning quaternary carbons.

Alternative and Complementary Analytical
Techniques
While NMR is the cornerstone for structural elucidation, a comprehensive characterization of 5-
Fluoro-1-benzofuran-3-carboxylic acid should be supported by other analytical techniques.

Comparison of Analytical Techniques:
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Technique
Information
Provided

Advantages Limitations

Mass Spectrometry

(MS)

Molecular weight and

fragmentation pattern.

High sensitivity,

provides molecular

formula with high-

resolution MS.

Does not provide

detailed structural

connectivity.

Infrared (IR)

Spectroscopy

Presence of functional

groups (e.g., C=O, O-

H, C-F).

Fast, non-destructive,

provides a

"fingerprint" of the

molecule.

Ambiguous for

complex molecules,

does not give

structural

arrangement.

High-Performance

Liquid

Chromatography

(HPLC)

Purity assessment

and quantification.

High resolution,

quantitative,

adaptable to various

compounds.

Does not provide

structural information.

X-ray Crystallography
Definitive 3D

molecular structure.

Unambiguous

structural

determination.

Requires a single

crystal of sufficient

quality, which can be

challenging to grow.

Decision Tree for Analytical Strategy:

Characterization of
5-Fluoro-1-benzofuran-3-carboxylic acid

Primary Structural Elucidation:
¹H, ¹³C, and 2D NMR

Confirmation of Molecular Weight:
Mass Spectrometry (HRMS)

Functional Group Analysis:
IR Spectroscopy

Purity Assessment:
HPLC

Definitive Structure (if crystal available):
X-ray Crystallography
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Click to download full resolution via product page

To cite this document: BenchChem. [Navigating the Spectroscopic Landscape of Fluorinated
Benzofurans: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2507078/docs#navigating-the-spectroscopic-
landscape-of-fluorinated-benzofurans-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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